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Compound of Interest

Compound Name: PSB-17365

Cat. No.: B610312

For Researchers, Scientists, and Drug Development Professionals

Introduction

PSB-17365 is a potent and selective synthetic agonist for the G protein-coupled receptor 84
(GPR84).[1] GPR84 is primarily expressed in immune cells and has been implicated in
inflammatory responses, making it a target of interest for drug development. Accurate and
consistent preparation of PSB-17365 stock solutions is critical for reliable and reproducible
experimental results in both in vitro and in vivo studies.

These application notes provide a detailed protocol for the preparation, storage, and handling
of PSB-17365 stock solutions to ensure their stability and efficacy for experimental use.

Chemical and Physical Properties

A summary of the key chemical and physical properties of PSB-17365 is provided in the table
below.
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Property Value

Molecular Formula C12H12BrNsO:2

Molecular Weight 310.15 g/mol

Appearance Solid (powder)

Purity >98% (or as specified by the supplier)

Solubility and Storage

Proper dissolution and storage are paramount to maintaining the integrity of PSB-17365.

Recommended Storage

Solvent Solubility
Temperature
DMSO Soluble -20°C (long-term)
Information not readily
Ethanol 0-4°C (short-term)

available

Information not readily
Water .
available

Note: It is recommended to prepare a high-concentration stock solution in DMSO.

Experimental Protocol: Preparation of a 10 mM PSB-
17365 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of PSB-17365 in DMSO.
Materials:

o PSB-17365 powder

¢ Dimethyl sulfoxide (DMSOQO), anhydrous or molecular biology grade

o Calibrated analytical balance
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« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

» Vortex mixer

Procedure:

o Determine the required mass of PSB-17365:

o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x
Molecular Weight ( g/mol ) / 1000

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
310.15 g/mol / 1000 = 3.1015 mg

e Weighing PSB-17365:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh the calculated amount of PSB-17365 powder into the tube.
e Dissolving PSB-17365:
o Add the desired volume of DMSO to the tube containing the PSB-17365 powder.
o For the example above, add 1 mL of DMSO.
o Ensuring Complete Dissolution:
o Cap the tube securely.

o Vortex the solution until the PSB-17365 is completely dissolved. Gentle warming (e.g., in a
37°C water bath) may assist in dissolution if necessary. Visually inspect the solution to
ensure there are no undissolved particles.

» Aliquoting and Storage:
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o For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot
the stock solution into smaller, single-use volumes in sterile tubes.

o Store the aliquots at -20°C for long-term storage. For short-term storage (days to weeks),
0-4°C can be used.

Safety Precautions

As with any chemical reagent, appropriate safety precautions should be taken when handling
PSB-17365.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.
 In case of contact with skin or eyes, wash immediately with copious amounts of water.

o Consult the Safety Data Sheet (SDS) provided by the supplier for comprehensive safety
information. While a specific SDS for PSB-17365 is not readily available in public domains,
general precautions for handling similar chemical compounds should be followed.

Visualizations

Experimental Workflow for Stock Solution Preparation:
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Simplified GPR84 Signaling

PSB-17365 Stock Solution Preparation Workflow PSB-17365 (Agonist)
Calculate required mass of PSB-17365 binds
l GPR84 Receptor

Weigh PSB-17365 powder

l

Add appropriate volume of DMSO

l

Vortex to dissolve completely Adenylyl Cyclase

l

Aliquot into single-use volumes

l

Store at -20°C (long-term)

Cellular Response
(e.g., Inflammation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for PSB-17365 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610312#how-to-prepare-psb-17365-stock-solutions-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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